![molecular formula C23H17F3N2O3 B2484891 N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-(trifluoromethyl)benzamide CAS No. 922081-84-3](/img/structure/B2484891.png)
N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H17F3N2O3 and its molecular weight is 426.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Chemical Reactions and Rearrangements
Research on benzodiazepinooxazoles, which are structurally related to the specified compound, has revealed significant insights into the chemical reactions and rearrangements of these compounds. Studies have demonstrated the formation of exomethylene compounds and isoindoles, providing a mechanistic understanding of reactions involving benzo[6,7]-1,4-diazepino[5,4-b]oxazole derivatives (Terada et al., 1973).
2. Synthesis of Chiral Derivatives
Research has focused on the synthesis of chiral derivatives using catalytic enantioselective aza-Reformatsky reactions with cyclic dibenzo[b,f][1,4]oxazepines. This approach has led to the creation of ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives, highlighting the potential for developing novel chiral compounds (Munck et al., 2017).
3. Novel and Diversified N-heterocycles Synthesis
Innovative methods have been developed for assembling benzo-fused N-heterocycles, including derivatives of dibenzo[b,e][1,4]oxazepin-11(5H)-ones. These methods involve N-arylation reactions and chemo- and regio-selective intramolecular processes, showcasing the versatility in synthesizing multifunctionalized triarylamines and related compounds (Zhang et al., 2015).
4. Development of Novel Heterocyclic Systems
Studies on the synthesis of dibenzo[b,f][1,4]oxazepin-11(10H)-one and related compounds have opened new pathways for constructing tricyclic systems. This research demonstrates the potential for creating diverse molecular structures based on N-substituted salicylamides and o-nitrochloro derivatives (Sapegin et al., 2008).
5. Application in Medicinal Chemistry
While avoiding specifics on drug use and dosage, it's important to note the relevance of such compounds in medicinal chemistry. Research on carbamazepine metabolism, which involves similar heterocyclic structures, indicates the importance of these compounds in understanding drug metabolism and the development of new therapeutic agents (Bellucci et al., 1987).
Properties
IUPAC Name |
N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17F3N2O3/c1-2-28-18-5-3-4-6-20(18)31-19-12-11-16(13-17(19)22(28)30)27-21(29)14-7-9-15(10-8-14)23(24,25)26/h3-13H,2H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKOPONPKSDMRPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.